molecular formula C7H6ClFO2 B8781164 2-Chloro-3-fluoro-5-methoxyphenol CAS No. 920036-39-1

2-Chloro-3-fluoro-5-methoxyphenol

Cat. No.: B8781164
CAS No.: 920036-39-1
M. Wt: 176.57 g/mol
InChI Key: GIMWAYIJTNRDSV-UHFFFAOYSA-N
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Description

2-Chloro-3-fluoro-5-methoxyphenol is a useful research compound. Its molecular formula is C7H6ClFO2 and its molecular weight is 176.57 g/mol. The purity is usually 95%.
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Properties

CAS No.

920036-39-1

Molecular Formula

C7H6ClFO2

Molecular Weight

176.57 g/mol

IUPAC Name

2-chloro-3-fluoro-5-methoxyphenol

InChI

InChI=1S/C7H6ClFO2/c1-11-4-2-5(9)7(8)6(10)3-4/h2-3,10H,1H3

InChI Key

GIMWAYIJTNRDSV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C(=C1)F)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 3-fluoro-5-methoxyphenol (50-1) (15 g, 106 mmol) was diluted in DCE (150 mL, 0.7 M). To this solution NCS (15.5 g, 116 mmol) was added, and the reaction mixture was heated to reflux for 4 hours. The reaction was then cooled to room temperature and quenched with water (100 mL). The aqueous layer was then extracted with methylene chloride (3×50 mL). The organic extracts were dried over sodium sulfate and concentrated. Silica gel chromatography (1%-30% EtOAc/Hexanes) gave 2-chloro-3-fluoro-5-methoxyphenol (50-2) (6.7 g, 36%) and 4-chloro-3-fluoro-5-methoxyphenol (50-3) (2.8 g, 15%). LCMS (ES) m/z 177.2 (M)+. The starting material, 3-fluoro-5-methoxyphenol (50-1), was also recovered (4.3 g).
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15 g
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150 mL
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15.5 g
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